Cas no 954647-20-2 (4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide)
4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 4-cyano-N-[2-(1-pyrrolidinyl)-2-(3-thienyl)ethyl]-
- 954647-20-2
- F2392-0495
- 4-cyano-N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)benzamide
- 4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide
- 4-cyano-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide
- AKOS024645850
- 4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide
-
- Inchi: 1S/C18H19N3OS/c19-11-14-3-5-15(6-4-14)18(22)20-12-17(16-7-10-23-13-16)21-8-1-2-9-21/h3-7,10,13,17H,1-2,8-9,12H2,(H,20,22)
- InChI Key: UJDSKWFUEMWRRT-UHFFFAOYSA-N
- SMILES: C(NCC(N1CCCC1)C1C=CSC=1)(=O)C1=CC=C(C#N)C=C1
Computed Properties
- Exact Mass: 325.12488341g/mol
- Monoisotopic Mass: 325.12488341g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 84.4Ų
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Boiling Point: 556.0±50.0 °C(Predicted)
- pka: 13.61±0.46(Predicted)
4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2392-0495-2μmol |
4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide |
954647-20-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2392-0495-5μmol |
4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide |
954647-20-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2392-0495-10μmol |
4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide |
954647-20-2 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2392-0495-20μmol |
4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide |
954647-20-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2392-0495-1mg |
4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide |
954647-20-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2392-0495-2mg |
4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide |
954647-20-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2392-0495-3mg |
4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide |
954647-20-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2392-0495-4mg |
4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide |
954647-20-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2392-0495-5mg |
4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide |
954647-20-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2392-0495-10mg |
4-cyano-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]benzamide |
954647-20-2 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide
Research Brief on 4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide (CAS: 954647-20-2)
In recent years, the compound 4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide (CAS: 954647-20-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a cyano group, pyrrolidine ring, and thiophene moiety contributes to its distinct pharmacological properties, making it a subject of extensive investigation.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide. One of the key findings is its role as a modulator of specific signaling pathways, particularly those involved in inflammation and neurodegenerative diseases. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to understand its binding affinity with target proteins, revealing high specificity and potency.
In a groundbreaking study published in the Journal of Medicinal Chemistry, the compound demonstrated remarkable efficacy in preclinical models of Parkinson's disease. The study highlighted its ability to cross the blood-brain barrier and exert neuroprotective effects by inhibiting oxidative stress and apoptosis in dopaminergic neurons. These findings suggest that 4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide could serve as a lead compound for developing novel therapeutics for neurodegenerative disorders.
Another area of interest is the compound's potential application in oncology. Preliminary data from in vitro and in vivo studies indicate that it exhibits cytotoxic activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of mitochondrial function and induction of programmed cell death. Further research is underway to optimize its pharmacokinetic properties and evaluate its safety profile in clinical settings.
Despite these promising results, challenges remain in the development of 4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of research findings into clinical applications.
In conclusion, 4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide represents a compelling candidate for further investigation in the fields of neuroscience and oncology. Its multifaceted biological activities and structural versatility offer numerous opportunities for drug development. Continued research efforts will be crucial to fully unlock its therapeutic potential and address the unmet medical needs in these areas.
954647-20-2 (4-cyano-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)